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Compound of Interest

Compound Name: Titanium trichloride

Cat. No.: B058219

This guide provides essential safety information, handling protocols, and troubleshooting
advice for researchers, scientists, and drug development professionals working with pyrophoric
titanium trichloride.

Frequently Asked Questions (FAQS)
Q1: What makes titanium trichloride pyrophoric?

Al: Titanium trichloride is a strong reducing agent that reacts exothermically and ignites
spontaneously upon contact with air.[1][2][3] The dry powdered form is particularly susceptible
to being pyrophoric.[2] It also reacts violently with water and moisture in the air, releasing heat
and forming corrosive hydrogen chloride gas.[1][2][3]

Q2: What are the primary hazards associated with titanium trichloride?
A2: The main hazards include:
o Pyrophoricity: Catches fire if exposed to air.[1]

o Water Reactivity: Reacts violently with water, releasing toxic and corrosive hydrogen chloride
gas.[1][4]

» Corrosivity: Causes severe burns to the skin, eyes, and respiratory tract.[1][5][6][7][8]

» Toxicity: Inhalation, ingestion, or skin contact can cause severe injury or death.[9]
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Q3: What are the immediate signs of exposure to titanium trichloride?

A3: Symptoms of exposure can include severe irritation and chemical burns to the eyes, skin,
and respiratory tract, sore throat, coughing, and shortness of breath.[1] Ingestion can lead to
severe damage to the digestive tract.[1]

Q4: What should | do in case of a fire involving titanium trichloride?

A4: Do NOT use water.[3][10] Use a Class D fire extinguisher, dry sand, soda ash, or lime to
smother the fire.[3] For larger fires, it may be safer to withdraw from the area and let the fire
burn.[3] If the titanium trichloride is in solution, the flammability of the solvent must also be
considered.

Q5: How should | store pyrophoric titanium trichloride?

A5: Store in a cool, dry, well-ventilated area away from incompatible substances.[1] The
container must be kept tightly closed under an inert atmosphere (e.g., argon or nitrogen).[1][4]
It should be stored in a dedicated corrosives area and protected from air and moisture.[1]

Troubleshooting Guide

Problem: The titanium trichloride powder appears to have changed color or consistency in
the container.

e Possible Cause: The container seal may have been compromised, allowing slow exposure to
air and moisture. This can lead to oxidation and hydrolysis, reducing the reactivity and
effectiveness of the reagent.[11]

o Solution: If the material is significantly discolored or clumped, it is best to dispose of it
following appropriate quenching procedures. Do not use if the quality is suspect, as this can
lead to unpredictable reaction outcomes.[11]

Problem: A small fire ignites at the mouth of the container when opened.

o Possible Cause: This is a common occurrence with pyrophoric powders as a small amount of
material at the opening reacts with air.
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» Solution: Have a container of dry sand or a Class D fire extinguisher immediately accessible.
If a small flame appears, you can often safely extinguish it by carefully replacing the cap to
cut off the oxygen supply or by using a small amount of sand. Always open containers of
pyrophoric materials inside a glovebox or under a steady stream of inert gas to prevent this.

Problem: During a reaction, the addition of titanium trichloride solution causes an
unexpectedly vigorous or uncontrolled reaction.

e Possible Cause:
o The concentration of the titanium trichloride solution may be higher than anticipated.

o The reaction vessel may not have been adequately dried, leading to a reaction with
residual moisture.

o The receiving solution may contain incompatible substances (e.g., oxidizing agents).[1]
e Solution:

o Always add pyrophoric reagents slowly and in a controlled manner, with efficient stirring
and cooling of the reaction vessel.

o Ensure all glassware is rigorously dried before use.

o Carefully review all reagents for incompatibilities before starting the experiment.

Data Presentation

Physical and Chemical Properties of Titanium Trichloride
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Property Value Reference
Chemical Formula TiCls [11]
Molar Mass 154.225 g/mol [11]
Appearance Red-violet crystalline solid [11][12]
Density 2.64 g/cm?3 [11]
Melting Point 440 °C (decomposes) [11][13]
Very soluble in water (reacts
violently), soluble in acetone,
Solubility acetonitrile, certain amines; [2][11]
insoluble in ether and
hydrocarbons.
Hazard Identification
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Hazard GHS Classification Precautionary Statements
P210: Keep away from
heat/sparks/open flames/hot

Flammability Pyrophoric Solid, Category 1 surfaces. — No smoking.

P222: Do not allow contact
with air.[8]

Skin Corrosion

Category 1B

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[5][7]

Eye Damage

Category 1

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[5][7]

Water Reactivity

EUHO014: Reacts violently with

water

P30: Never add water to this
product.[14]

Experimental Protocols
Protocol 1: Safe Transfer of Solid Titanium Trichloride

Objective: To safely transfer solid pyrophoric TiCls from a storage container to a reaction

vessel. This procedure must be performed in an inert atmosphere glovebox.

Materials:

e Sealed container of titanium trichloride

e Spatula
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Weighing boat or paper

Reaction vessel

Balance (inside glovebox)

Appropriate Personal Protective Equipment (PPE): Fire-resistant lab coat, safety goggles,
neoprene or nitrile gloves.[15]

Procedure:
e Ensure the glovebox atmosphere is inert (low Oz and H20 levels).

o Place the sealed container of TiCls, spatula, weighing vessel, and reaction vessel inside the
glovebox antechamber and evacuate/refill with inert gas for the appropriate number of
cycles.

o Transfer all items into the main glovebox chamber.
« Allow the TiCls container to reach the temperature of the glovebox atmosphere.
o Slowly and carefully open the container. Be prepared for a small amount of pressure release.

o Using the spatula, carefully transfer the desired amount of TiCls to the weighing vessel on
the balance.

o Record the weight, then transfer the solid from the weighing vessel to the reaction vessel.
e Securely seal the reaction vessel.
 Tightly reseal the main TiCls storage container.

o Clean any residual powder from the spatula and work area within the glovebox using a dry
cloth or brush. Dispose of the cleaning materials in a designated solid waste container within
the glovebox.

e Remove the sealed reaction vessel from the glovebox via the antechamber.
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Protocol 2: Quenching and Disposal of Residual
Titanium Trichloride

Objective: To safely neutralize (quench) small amounts of residual or waste titanium
trichloride. This procedure must be performed under an inert atmosphere in a fume hood.[16]

Materials:

Reaction flask containing residual TiCls
e Stir bar

e Inert solvent (e.g., toluene or hexane)[17]
e Isopropanol[16][17]

e Methanol

o Water

e Addition funnel or syringe pump

e |ce bath

e Schlenk line or similar inert gas setup

e Appropriate PPE

Procedure:

» Place the flask containing the TiCls residue under a positive pressure of inert gas (argon or
nitrogen) in a fume hood.[16]

« If the residue is solid, add a dry, inert solvent like toluene to create a suspension that can be
stirred.[16]

e Cool the flask in an ice bath to 0 °C.[16]
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Slowly, dropwise, add isopropanol to the stirred suspension.[16][17] Vigorous gas evolution
(hydrogen) will occur. Control the addition rate to keep the reaction from becoming too
vigorous.

Once the addition of isopropanol no longer produces a vigorous reaction, continue by slowly
adding methanol.

After the methanol addition is complete and the reaction has subsided, slowly and very
carefully add water.[17] Be extremely cautious during this step.

Once the addition of water is complete and no further reaction is observed, remove the ice
bath and allow the mixture to warm to room temperature.[16]

Let the mixture stir for at least 2 hours to ensure complete quenching.[18]

The resulting mixture should be neutralized and disposed of as hazardous waste according
to your institution's guidelines.

Visualizations
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Preparation

Step 1

Handling

Transfer TiClz
(Under Inert Atmosphere)

Perform Reaction
(Controlled Addition, Cooling)

Cleanup & Disposal

Quench Residual Material & Glassware

Dispose of Waste
(Follow Institutional Guidelines)

Small TiCls Spill Occurs

Cover Spill with Dry Sand,
Soda Ash, or Vermiculite

Carefully Collect Absorbed Material
into a Dry, Labeled Container

Decontaminate Area
(Follow EHS Guidance)

Dispose of Waste Container
as Hazardous Waste
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Personnel Exposure Occurs
(Skin/Eye Contact, Inhalation)

Remove Victim from Contaminated Area
(If safe to do so)

/

Remove Contaminated Clothing

Inhalation

Call for Immediate Medical Aid

Move to fresh air.
Provide artificial respiration if needed.

Skin Contact Eye Contact

Brush off solid, then flush with Flush eyes with water
copious water for 15+ min for 15+ min at eyewash station

Provide SDS to Responders

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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